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Compound of Interest

Compound Name: Azide MegaStokes dye 735

Cat. No.: B12057196

For Researchers, Scientists, and Drug Development Professionals

Introduction

Azide MegaStokes 735 is a versatile, near-infrared (NIR) fluorescent dye functionalized with an
azide group. Its large Stokes shift, excellent photostability, and biocompatibility make it an ideal
tool for studying protein-protein interactions (PPIs) in complex biological systems. The azide
moiety allows for its specific and covalent attachment to proteins of interest via copper-
catalyzed azide-alkyne cycloaddition (CUAAC), a highly efficient and bioorthogonal "click
chemistry" reaction. This document provides detailed application notes and protocols for
utilizing Azide MegaStokes 735 in Forster Resonance Energy Transfer (FRET), photo-

crosslinking, and fluorescence polarization (FP) assays to elucidate the intricacies of protein
interactions.

Properties of Azide MegaStokes 735

A clear understanding of the spectral properties of Azide MegaStokes 735 is crucial for
designing and executing successful experiments.
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Property Value Reference
Excitation Wavelength (Aex) 586 nm (in ethanol) [1]
Emission Wavelength (Aem) 735 nm (in ethanol) [1]
Molar Absorbance 50,000 M~icm™1 [1]
Stokes Shift 149 nm [1]
Reactive Group Azide (-Ns) [1]
Solubility Water, Ethanol, DMF, DMSO [1]

Application 1: Forster Resonance Energy Transfer
(FRET)

FRET is a powerful technique to measure the distance between two fluorophores, and thus
infer the proximity of two interacting proteins. The large Stokes shift of Azide MegaStokes 735
makes it an excellent FRET acceptor, minimizing spectral overlap with common donor
fluorophores.

Experimental Workflow: FRET using Azide MegaStokes
735
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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studying-protein-protein-interactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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